Cas no 153025-29-7 (6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole
• CAS No: 153025-29-7
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• MDL: MFCD01571353
• CID: 99058
• PubChem ID: 2746595
• Update Time: 2025-06-08

6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-chloro-2-(1-piperazinyl)-
• 6-chloro-2-(1-piperazinyl)Benzothiazole
• 6-Chloro-2-piperazin-1-yl-1,3-benzothiazole
• 6-CHLORO-2-PIPERAZINO-1,3-BENZOTHIAZOLE
• 1-(6-Chloro-1,3-benzothiazol-2-yl)piperazine
• 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole
• Maybridge1_008776
• 1-(6-CHLOROBENZOTHIAZOL-2-YL)PIPERAZINE
• Z1954801047
• MFCD01571353
• HMS566G20
• PS-3094
• 153025-29-7
• Oprea1_524281
• SCHEMBL2709859
• 6-chloro-2-(piperazin-1-yl)benzo[d]thiazole
• FT-0621038
• F2146-0078
• DTXSID40372617
• HKQTVOYPBKNRJL-UHFFFAOYSA-N
• AKOS005207332
• EN300-236108
• 6-chloro-2-piperazin-1-yl-benzothiazole
• 6-Chloro-2-(piperazin-1-yl)-1,3-benzothiazole 95%+
• DB-015485
• G30329

• MDL： MFCD01571353
• Inchi： 1S/C11H12ClN3S/c12-8-1-2-9-10(7-8)16-11(14-9)15-5-3-13-4-6-15/h1-2,7,13H,3-6H2
• InChI Key： HKQTVOYPBKNRJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N1CCNCC1

Computed Properties

• Exact Mass: 253.04426
• Monoisotopic Mass: 253.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 402.1°C at 760 mmHg
• Flash Point: 197°C
• Refractive Index: 1.662
• PSA: 28.16

6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole

Comprehensive Overview of 6-Chloro-2-(piperazin-1-yl)-1,3-benzothiazole (CAS No. 153025-29-7)

6-Chloro-2-(piperazin-1-yl)-1,3-benzothiazole (CAS No. 153025-29-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the benzothiazole family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

The benzothiazole core of 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole is a key feature that contributes to its pharmacological relevance. Benzothiazoles are widely studied for their antimicrobial, anticancer, and anti-inflammatory properties. The addition of a piperazine moiety further enhances its versatility, as piperazine derivatives are commonly found in drugs targeting the central nervous system (CNS). This combination makes the compound a promising candidate for the development of novel therapeutics.

In recent years, the scientific community has shown growing interest in 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole due to its potential role in addressing global health challenges. For instance, its structural analogs have been explored for their efficacy against antibiotic-resistant bacteria, a pressing concern in modern medicine. Additionally, its benzothiazole scaffold has been linked to neuroprotective effects, sparking investigations into its use for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, CAS No. 153025-29-7 is a valuable intermediate in organic synthesis. Its reactive sites, including the chloro and piperazine groups, allow for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemists aiming to optimize drug candidates for improved efficacy and safety profiles.

The compound's physicochemical properties, such as solubility and stability, are also areas of active research. Understanding these characteristics is essential for formulating 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole into viable drug products. Recent advancements in computational chemistry have facilitated the prediction of these properties, accelerating the drug development process.

Beyond pharmaceuticals, 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole has potential applications in material science. Its aromatic structure and electron-rich nature make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and sensors. This interdisciplinary appeal underscores the compound's versatility and broad utility.

In conclusion, 6-chloro-2-(piperazin-1-yl)-1,3-benzothiazole (CAS No. 153025-29-7) is a multifaceted compound with significant promise in both life sciences and material engineering. Its unique benzothiazole-piperazine hybrid structure, combined with its synthetic accessibility, positions it as a valuable tool for researchers tackling some of today's most critical scientific challenges.